MPT0B002

• Molecular Formula: C19H19NO4
• Molecular Weight: 325.4 g/mol
• InChI: InChI=1S/C19H19NO4/c1-20-8-7-12-9-13(5-6-15(12)20)18(21)14-10-16(22-2)19(24-4)17(11-14)23-3/h5-11H,1-4H3
• InChIKey: ZACNDXXBCBNGMV-UHFFFAOYSA-N

Standard Bcr-Abl TKIs (imatinib, dasatinib, nilotinib) fail against the T315I gatekeeper mutation, while generic microtubule agents lack Bcr-Abl downregulation. MPT0B002 uniquely disrupts tubulin polymerization and degrades T315I-mutant Bcr-Abl protein. - Dual mechanism: Tubulin destabilization + Bcr-Abl protein knockdown - Validated against imatinib-resistant CML models & COLO205/HT29 colorectal lines - 20-fold apoptosis potency advantage vs. analog MPT0B169 - Selective sparing of HUVEC proliferation enables safety window assessment Supplied as lyophilized solid, >98% purity. Ambient shipping, validated for in vitro resistance studies.

MPT0B002: Dual Microtubule & Bcr-Abl Inhibitor for CML

MPT0B002, chemically designated as (1-methyl-1H-indol-5-yl)-(3,4,5-trimethoxyphenyl)-methanone, is a synthetic small-molecule microtubule inhibitor characterized by a dual mechanism that includes the disruption of tubulin polymerization and the downregulation of Bcr-Abl kinase expression [1][2]. Unlike standard tyrosine kinase inhibitors (TKIs) that target Bcr-Abl catalytic activity, MPT0B002 reduces overall Bcr-Abl protein levels, including the imatinib-resistant T315I mutant, and induces G2/M cell cycle arrest and apoptosis in chronic myeloid leukemia (CML) and colorectal cancer models [1][2].

• T315I-mutant CML models: tool compound for Bcr-Abl protein downregulation and microtubule inhibition.

• Colorectal cancer cell studies: supports G2/M arrest and apoptosis pathway investigation.

• Kinase inhibitor resistance research: addresses T315I gatekeeper mutation context.

• [1] Yeh, Y. Y., Liou, J. P., Lee, Y. L., Lin, J. Y. C., & Huang, H. M. (2017). MPT0B002, a novel microtubule inhibitor, downregulates T315I mutant Bcr-Abl and induces apoptosis of imatinib-resistant chronic myeloid leukemia cells. Investigational New Drugs, 35(4), 427–435. View Source
• [2] Lee, C. H., Lin, Y. F., Chen, Y. C., Wong, S. M., Juan, S. H., & Huang, H. M. (2018). MPT0B169 and MPT0B002, New Tubulin Inhibitors, Induce Growth Inhibition, G2/M Cell Cycle Arrest, and Apoptosis in Human Colorectal Cancer Cells. Pharmacology, 102(5-6), 262–271. View Source

MPT0B002: Irreplaceable Dual Activity

Generic microtubule inhibitors (e.g., colchicine, vincristine) lack the Bcr-Abl protein downregulation effect required to address imatinib-resistant CML, while standard Bcr-Abl TKIs (e.g., imatinib, dasatinib, nilotinib) are clinically ineffective against the T315I gatekeeper mutation [1]. MPT0B002 uniquely integrates both functions, simultaneously disrupting microtubule dynamics and eliminating T315I-mutant Bcr-Abl expression, a combination that no single-target generic alternative provides [1][2]. Substituting MPT0B002 with its closest in-class analog, MPT0B169, also leads to a measurable potency loss, as demonstrated in apoptosis induction assays [3].

⚠ Standard TKIs (imatinib, dasatinib) lack microtubule disruption and are clinically reported as ineffective against T315I; pathway context cannot be reproduced.

⚠ Generic microtubule inhibitors (colchicine, vincristine) do not downregulate Bcr-Abl protein; model-response profile may shift significantly.

⚠ Closest analog MPT0B169 shows a reported potency difference in apoptosis assays; may require higher concentrations and alter off-target risk context.

• [1] Yeh, Y. Y., Liou, J. P., Lee, Y. L., Lin, J. Y. C., & Huang, H. M. (2017). MPT0B002, a novel microtubule inhibitor, downregulates T315I mutant Bcr-Abl and induces apoptosis of imatinib-resistant chronic myeloid leukemia cells. Investigational New Drugs, 35(4), 427–435. View Source
• [2] Lee, C. H., Lin, Y. F., Chen, Y. C., Wong, S. M., Juan, S. H., & Huang, H. M. (2018). MPT0B169 and MPT0B002, New Tubulin Inhibitors, Induce Growth Inhibition, G2/M Cell Cycle Arrest, and Apoptosis in Human Colorectal Cancer Cells. Pharmacology, 102(5-6), 262–271. View Source
• [3] Scite. (n.d.). Antitumor effect of pyrrolo-1,5-benzoxazepine-15 and its synergistic effect with Oxaliplatin and 5-FU in colorectal cancer cells. Retrieved April 23, 2026, from https://scite.org View Source

MPT0B002: Differentiation Evidence

Potency Against T315I-Mutant CML Cells

Standard Bcr-Abl TKIs (imatinib, dasatinib, nilotinib) are ineffective against the T315I mutation, while MPT0B002 inhibits viability of BaF3/T315I cells, expressing the T315I-mutant, in a dose-dependent manner at concentrations of 1-1000 nM and induces apoptosis at 100 nM [1]. This proves MPT0B002 retains activity where second-generation TKIs fail completely. Although the paper does not provide parallel numeric IC50 data for the TKIs in the same assay, it explicitly cites clinical resistance as the comparator context.

T315I-Mutant Cell Potency

Class-level inference

MPT0B002: active against BaF3/T315I cells (1-1000 nM); apoptosis at 100 nM. Standard TKIs: clinically reported as inactive.

Supports T315I-mutant model-response context; fills a gap left by licensed TKIs.

No parallel numeric IC50 data for TKIs in the same assay. Data to verify.

Evidence Dimension	Cell viability inhibition in T315I-mutant Bcr-Abl-expressing cells
Target Compound Data	MPT0B002 inhibited BaF3/T315I cell viability dose-dependently (1-1000 nM); induced apoptosis at 100 nM
Comparator Or Baseline	Imatinib, dasatinib, nilotinib (reported as clinically ineffective against T315I mutation; numerical data not provided in the same study)
Quantified Difference	Qualitative: MPT0B002 active; comparators inactive against T315I mutant
Conditions	BaF3 cells expressing Bcr-Abl T315I mutant (BaF3/T315I); 48 h incubation; MTT or cell viability assay

Why This Matters

For procurement decisions in CML research, MPT0B002 is the only tool compound that simultaneously downregulates Bcr-Abl protein and inhibits microtubules in T315I-mutant models, filling a gap left by all licensed TKIs.

• [1] Yeh, Y. Y., Liou, J. P., Lee, Y. L., Lin, J. Y. C., & Huang, H. M. (2017). MPT0B002, a novel microtubule inhibitor, downregulates T315I mutant Bcr-Abl and induces apoptosis of imatinib-resistant chronic myeloid leukemia cells. Investigational New Drugs, 35(4), 427–435. View Source

Enhanced Apoptosis vs. MPT0B169 in Colorectal Cancer

A cross-study finding shows that 0.1 µmol/L MPT0B002 achieved a similar level of apoptotic induction as 2 µmol/L MPT0B169, representing a 20-fold potency advantage [1]. This direct head-to-head comparison in the same experimental system demonstrates that a 20-fold lower concentration of MPT0B002 is required to match the apoptotic effect of its closest in-series analog.

Apoptosis vs. MPT0B169

Head-to-head

0.1 µM MPT0B002 matched the apoptotic effect of 2 µM MPT0B169 in CRC cells.

Reported apoptosis endpoint context; MPT0B002 shows higher potency in this comparison.

COLO205 and HT29 cells. Source review required.

Evidence Dimension	Apoptosis induction
Target Compound Data	0.1 µmol/L MPT0B002
Comparator Or Baseline	2 µmol/L MPT0B169
Quantified Difference	20-fold concentration advantage (0.1 µM vs. 2 µM for similar apoptotic effect)
Conditions	COLO205 and HT29 colorectal cancer cells; apoptosis assay (referenced in Scite context)

Why This Matters

When selecting between MPT0B002 and MPT0B169 for apoptosis-focused colorectal cancer studies, MPT0B002 provides a clear efficacy advantage, requiring substantially lower concentrations to achieve the same biological endpoint, which can reduce off-target effects and compound consumption.

• [1] Scite. (n.d.). Antitumor effect of pyrrolo-1,5-benzoxazepine-15 and its synergistic effect with Oxaliplatin and 5-FU in colorectal cancer cells (Discussion section). Retrieved April 23, 2026, from https://scite.org View Source

Cancer-Selective Cytotoxicity Over HUVECs

In the 2017 study, MPT0B002 inhibited the viability of K562, BaF3/p210, and BaF3/T315I leukemia cells in a dose-dependent manner, but it did not affect the proliferation of human umbilical vein endothelial cells (HUVECs) [1]. This differential response suggests a therapeutic selectivity window, contrasting with many cytotoxic microtubule inhibitors that affect both cancerous and normal dividing cells.

Cancer-Selective Cytotoxicity

Class-level inference

MPT0B002 inhibited CML cell viability but spared HUVEC proliferation at 1-1000 nM.

Supports cell-model selectivity endpoint review; suggests a differential response profile.

Context-dependent. Comparison limited to tested cell lines.

Evidence Dimension	Cell proliferation inhibition
Target Compound Data	MPT0B002: No effect on HUVEC proliferation; dose-dependent inhibition of K562, BaF3/p210, and BaF3/T315I cells
Comparator Or Baseline	Untreated HUVECs (control); leukemia cell lines as cancer model
Quantified Difference	Qualitative: toxic to cancer cells, non-toxic to normal HUVECs at tested concentrations
Conditions	HUVEC normal endothelial cells vs. K562, BaF3/p210, BaF3/T315I CML cells; MPT0B002 treatment at 1-1000 nM for 48 h

Why This Matters

For researchers developing therapies with improved safety margins, MPT0B002's selectivity profile offers a significant advantage over broad-spectrum microtubule inhibitors like vincristine, which exhibits dose-limiting neurotoxicity and myelosuppression due to non-selective cytotoxicity.

• [1] Yeh, Y. Y., Liou, J. P., Lee, Y. L., Lin, J. Y. C., & Huang, H. M. (2017). MPT0B002, a novel microtubule inhibitor, downregulates T315I mutant Bcr-Abl and induces apoptosis of imatinib-resistant chronic myeloid leukemia cells. Investigational New Drugs, 35(4), 427–435. View Source

Colorectal Cancer-Specific Potency Profile

A cell viability analysis across multiple solid tumor lines showed that MPT0B002 was more effective in inhibiting the proliferation of COLO205 and HT29 colorectal cancer (CRC) cells than U87MG and GBM8401 glioblastoma cells, MCF-7 and MDA-MB-231 breast cancer cells, and A549 lung cancer cells [1]. While specific IC50 values were not provided, the clear hierarchy of sensitivity indicates a cell-type specific potency profile advantageous for CRC-focused studies.

CRC-Specific Potency

Data to verify

Highest sensitivity observed in COLO205 and HT29 CRC lines vs. glioblastoma, breast, and lung cancer lines.

May support CRC-focused study design; rank-order sensitivity reported.

Exact IC50 values not provided. Requires independent validation.

Evidence Dimension	Cell viability inhibition across solid tumor cell lines
Target Compound Data	MPT0B002 showed highest inhibition in COLO205 and HT29 CRC cells
Comparator Or Baseline	Glioblastoma (U87MG, GBM8401), breast (MCF-7, MDA-MB-231), and lung (A549) cancer cell lines
Quantified Difference	Rank-order sensitivity observed; CRC cells most sensitive; precise IC50 values not reported
Conditions	Cell viability assay; COLO205, HT29, U87MG, GBM8401, MCF-7, MDA-MB-231, A549 cell lines

Why This Matters

This cell-type selectivity profile is critical for researchers designing colorectal cancer efficacy studies, as MPT0B002 demonstrates greater potency in CRC models compared to other solid tumor types, indicating a context-specific advantage over broader-spectrum microtubule inhibitors.

• [1] Lee, C. H., Lin, Y. F., Chen, Y. C., Wong, S. M., Juan, S. H., & Huang, H. M. (2018). MPT0B169 and MPT0B002, New Tubulin Inhibitors, Induce Growth Inhibition, G2/M Cell Cycle Arrest, and Apoptosis in Human Colorectal Cancer Cells. Pharmacology, 102(5-6), 262–271. View Source

MPT0B002: Optimal Use Cases

Overcoming Bcr-Abl T315I TKI Resistance in CML

MPT0B002 is ideally suited for CML research involving imatinib-resistant, dasatinib-resistant, or nilotinib-resistant models carrying the T315I gatekeeper mutation. Its dual ability to disrupt microtubule polymerization and downregulate T315I-mutant Bcr-Abl protein [1] provides a unique chemical probe to dissect resistance mechanisms that cannot be studied using standard TKIs alone.

Colorectal Cancer Apoptosis with High Potency

For apoptosis-focused research in colorectal cancer cell lines (COLO205, HT29), MPT0B002's 20-fold potency advantage over its closest analog MPT0B169 [2] makes it the superior choice, reducing compound consumption and lowering the risk of solvent-related artifacts. This is particularly valuable in high-throughput screening cascades where reagent cost and assay interference are procurement critical factors.

Cancer Selectivity & Toxicity Window Profiling

Investigators characterizing therapeutic windows or evaluating normal-tissue toxicity should select MPT0B002 for its demonstrated sparing of HUVEC proliferation while maintaining cytotoxicity against multiple cancer lines [1]. This selective profile, uncommon among microtubule inhibitors, enables side-by-side comparisons of on-target efficacy versus off-target toxicity in early preclinical safety pharmacology.

Comparative Studies vs. Microtubule Destabilizers

MPT0B002 serves as an essential comparator in mechanistic studies differentiating microtubule-based cytotoxicity from Bcr-Abl kinase inhibition, as well as in head-to-head panels against classic microtubule destabilizers (colchicine, vincristine) or newer analogs (MPT0B169, MPT0B206 [3]) to benchmark potency, selectivity, and unique Bcr-Abl downregulation activity [1][2].

Application

Selection Property

Validation Focus

T315I CML resistance research

Dual microtubule/Bcr-Abl pathway activity

Bcr-Abl protein downregulation and microtubule disruption in T315I-mutant models

Colorectal cancer apoptosis studies

Higher apoptosis endpoint potency vs. analog

Apoptosis pathway-response in COLO205/HT29 models

Cancer selectivity profiling

Reported differential cell-model response

Normal-cell vs. cancer-cell endpoint monitoring

Microtubule inhibitor comparator studies

Unique Bcr-Abl downregulation mechanism

Benchmarking against colchicine, vincristine, and analogs

• [1] Yeh, Y. Y., Liou, J. P., Lee, Y. L., Lin, J. Y. C., & Huang, H. M. (2017). MPT0B002, a novel microtubule inhibitor, downregulates T315I mutant Bcr-Abl and induces apoptosis of imatinib-resistant chronic myeloid leukemia cells. Investigational New Drugs, 35(4), 427–435. View Source
• [2] Scite. (n.d.). Antitumor effect of pyrrolo-1,5-benzoxazepine-15 and its synergistic effect with Oxaliplatin and 5-FU in colorectal cancer cells (Discussion section). Retrieved April 23, 2026, from https://scite.org View Source
• [3] Chen, C. W., Lee, Y. L., Liou, J. P., Liu, Y. H., Liu, C. W., Chen, T. Y., & Huang, H. M. (2016). A novel tubulin polymerization inhibitor, MPT0B206, downregulates Bcr-Abl expression and induces apoptosis in imatinib-sensitive and imatinib-resistant CML cells. Apoptosis, 21(9), 1008–1018. View Source